D-myo-Inositol-2,3,5-triphosphate (ammonium salt)

• Molecular Formula: C6H12O15P3 · 3NH4
• Molecular Weight: 522.3
• InChI: InChI=1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/p-3/t1-,2-,3-,4?,5?,6?/m0/s1
• InChI Key: MMWCIQZXVOZEGG-PIWFKJEKSA-K
• SMILES: O[C@H]1[C@H](O)[C@@H](OP([O-])(O)=O)[C@H](O)[C@@H](OP([O-])(O)=O)[C@H]1OP([O-])(O)=O.[NH4+].[NH4+].[NH4+]
• synonyms: Ins(2,3,5)P3 (ammonium salt); 2,3,5-IP3 (ammonium salt)

Description

D-myo-Inositol-2,3,5-triphosphate (ammonium salt) (Ins(2,3,5)P3 (ammonium salt)) is a member of the inositol phosphate (InsP) family of second messengers that play a critical role in the transmission of cellular signals. The most studied InsP, Ins(1,4,5)P3 is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(2,3,5)P3 (ammonium salt) (tested as a racemic mixture) is 500-fold less potent than Ins(1,4,5)-P3 at initiating Ca

Scientific Research Applications

Chemical Synthesis and Properties

• D-myo-Inositol-2,3,5-triphosphate (ammonium salt) is synthesized from myo-inositol, with the synthesized product demonstrating n.m.r. spectroscopic properties and biological activity similar to naturally-isolated forms (Reese & Ward, 1987).

Biological Significance and Interaction with Cations

• Myo-inositol phosphates, including D-myo-Inositol-2,3,5-triphosphate, play significant roles in eukaryotic cells. Their interaction with cations like ammonium is crucial in understanding their function in cellular processes (Kremer et al., 2020).

Antioxidative Activity

• D-myo-Inositol-2,3,5-triphosphate demonstrates antioxidative activity, as shown in studies evaluating its effect in oils like rapeseed oil (Ma Xu-hong, 2007).

Interaction with Metal Ions

• The compound interacts with metal ions like Cu2+, Zn2+, and Cd2+, influencing their bioavailability and complex formation, which is important in nutritional and biological contexts (Persson et al., 1998).

Complex Formation with Aluminum

• Studies on the aluminum complexes of D-myo-Inositol-2,3,5-triphosphate suggest potential biological implications, especially in the context of intracellular second messenger systems (Mernissi-Arifi et al., 1995).

Role in Polycystic Ovary Syndrome (PCOS)

• D-myo-Inositol-2,3,5-triphosphate is involved in the regulation of hormones like TSH, FSH, and insulin, with implications in the treatment of PCOS disorders (Bizzarri & Carlomagno, 2014).

Biodegradation Studies

• The degradation pathways of inositol phosphates, including D-myo-Inositol-2,3,5-triphosphate, have been studied to understand their presence and transformation in the environment (Cosgrove, 1972).

Analytical Measurement Techniques

• Advanced analytical methods like gas chromatography-mass spectrometry have been developed for quantifying inositol phosphates, facilitating research in biological and environmental studies (Datorre et al., 1990).

Potential Therapeutic Applications

• Research into the effects of D-myo-Inositol-2,3,5-triphosphate on cellular processes, such as Ca(2+)-activated chloride channels, highlights its potential in therapeutic applications for conditions like cystic fibrosis and diabetic nephropathy (Ismailov et al., 1996).